Cas no 38824-77-0 (3-Benzoyl-4-methylpyridine)

• Product Name: 3-Benzoyl-4-methylpyridine
• CAS No: 38824-77-0
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 4713755
• Update Time: 2025-09-20

3-Benzoyl-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Benzoyl-4-methylpyridine
• (4-Methylpyridin-3-yl)(phenyl)methanone

• Inchi： 1S/C13H11NO/c1-10-7-8-14-9-12(10)13(15)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： AACDLDHWFSZMSW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=NC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Benzoyl-4-methylpyridine

3-Benzoyl-4-methylpyridine: A Comprehensive Overview

3-Benzoyl-4-methylpyridine, also known by its CAS number CAS No 38824-77-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique molecular structure, has been the subject of extensive research due to its potential applications in drug development, electronic materials, and sensor technologies.

The molecular structure of 3-Benzoyl-4-methylpyridine consists of a pyridine ring substituted with a benzoyl group at the 3-position and a methyl group at the 4-position. This arrangement imparts the compound with distinct electronic and steric properties, making it an ideal candidate for various chemical reactions and functional applications. The benzoyl group introduces aromaticity and conjugation, while the methyl group adds steric bulk, influencing the compound's reactivity and solubility.

Recent studies have highlighted the importance of CAS No 38824-77-0 in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in synthesizing bioactive molecules, particularly in the design of anti-inflammatory and anticancer drugs. The compound's ability to undergo various substitution reactions has made it a valuable intermediate in organic synthesis.

In the realm of materials science, 3-Benzoyl-4-methylpyridine has been investigated for its potential in creating advanced electronic materials. Its conjugated system allows for efficient charge transport, making it a promising candidate for organic semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its applications, with researchers exploring its use in creating nanoscale electronic devices.

The synthesis of CAS No 38824-77-0 has also been a focal point of recent studies. Traditional methods involve multi-step reactions with various coupling agents, but modern techniques have introduced more efficient and environmentally friendly approaches. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

Beyond its chemical applications, 3-Benzoyl-4-methylpyridine has found utility in analytical chemistry as a reagent for detecting specific functional groups. Its ability to form stable complexes with metal ions has made it valuable in spectroscopic analyses and sensor development.

In conclusion, CAS No 38824-77-0, or 3-Benzoyl-4-methylpyridine, stands as a testament to the boundless possibilities of organic chemistry. Its unique properties and diverse applications continue to drive innovation across multiple disciplines, ensuring its relevance in both academic research and industrial applications.